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Introduction
The Enzyme-Linked Immunospot (ELISpot) assay is a highly sensitive method for the

quantification of cytokine-secreting cells at the single-cell level.[1] This makes it an invaluable

tool in immunology, vaccine development, and cancer research for assessing antigen-specific

T-cell responses.[2] One of the key cytokines measured is Interferon-gamma (IFN-γ), a critical

mediator of cellular immunity.[3] This document provides detailed application notes and

protocols for the use of M133 peptide in IFN-γ ELISpot assays.

The M133 peptide is recognized as a coronavirus-specific CD4 T-cell epitope.[4] It is

immunodominant in mice infected with the neurotropic coronavirus, mouse hepatitis virus (JHM

strain).[4] The M133 peptide forms a complex with MHC class II molecules, which is then

recognized by specific T-cell receptors (TCRs), leading to the activation of CD4 T-cells and

subsequent IFN-γ production.[4]

These application notes also briefly cover the use of peptides derived from the CD133 protein

(Prominin-1), a marker for cancer stem cells, in similar assays, as the nomenclature can be a

source of confusion.
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The activation of CD4+ T-cells by the M133 peptide presented on an antigen-presenting cell

(APC) initiates a signaling cascade that results in the transcription and secretion of IFN-γ.

Caption: T-cell activation and IFN-γ production signaling pathway.

Experimental Workflow
The IFN-γ ELISpot assay follows a structured workflow to ensure accurate and reproducible

results.
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1. Coat Plate:
Anti-IFN-γ capture antibody is incubated in the ELISpot plate.

2. Block Plate:
Blocking buffer is added to prevent non-specific binding.

3. Add Cells and Peptide:
Immune cells (e.g., PBMCs) and M133 peptide are added.

4. Incubate:
Cells are incubated, and secreted IFN-γ is captured by the antibody.

5. Wash and Add Detection Antibody:
Biotinylated anti-IFN-γ detection antibody is added.

6. Add Enzyme Conjugate:
Streptavidin-enzyme conjugate (e.g., ALP or HRP) is added.

7. Add Substrate and Develop:
Substrate is added, leading to the formation of colored spots.

8. Wash and Dry:
Plate is washed and dried before analysis.

9. Spot Analysis:
Spots are counted using an ELISpot reader.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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